Cas no 80265-04-9 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside)

80265-04-9 structure
Product name:4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,7-[[2-(acetylamino)-2-deoxy-a-D-glucopyranosyl]oxy]-4-methyl-
- 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
- 4-Methylumbelliferyl
- 4-Methylumbelliferyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside
- 4-METHYLUMBELLIFERYL-N-ALPHA-D-GLUCOSAMINIDE
- 7-[[2-(Acetylamino)-2-deoxy-alpha-D-glucopyra nosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
- 7-[[2-(Acetylamino)-2-deoxy-alpha-D-glucopyra nosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
- 7-[[2-(Acetylamino)-2-deoxy-α-D-glucopyranosyl]oxy]-4-methyl-2H-1-benzopyran-2-one (ACI)
- AKOS016007883
- W-201161
- MFCD00036771
- 4-Methylumbelliferyl 2-acetamido-2-deoxy-a-D-glucopyranoside
- 4-Methylumbelliferyl 2-Acetamido-2-deoxy-alpha-D-glucopyranoside
- AC-33225
- SCHEMBL425343
- A-D-glucosaminide
- GLCNAC1-ALPHA-4MU
- CS-0535058
- N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]oxan-3-yl]acetamide
- 4-methyl-2-oxo-2H-chromen-7-yl 2-(acetylamino)-2-deoxy-alpha-D-glucopyranoside
- N-((2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)tetrahydro-2H-pyran-3-yl)acetamide
- W-203835
- 4-Methylumbelliferyl-N-acetyl-
- DTXSID50559199
- 80265-04-9
- HY-D1530
- AS-78553
- N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-methyl-2-oxochromen-7-yl)oxyoxan-3-yl]acetamide
- 4-Methylumbellienyl 2-acetamido-2-deoxy--D-glucopyranoside
- s11961
- 4-Methyl-2-oxo-2H-1-benzopyran-7-yl 2-acetamido-2-deoxy-alpha-D-glucopyranoside
- STL570089
- 4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
-
- MDL: MFCD00036771
- Inchi: 1S/C18H21NO8/c1-8-5-14(22)26-12-6-10(3-4-11(8)12)25-18-15(19-9(2)21)17(24)16(23)13(7-20)27-18/h3-6,13,15-18,20,23-24H,7H2,1-2H3,(H,19,21)/t13-,15-,16-,17-,18+/m1/s1
- InChI Key: QCTHLCFVVACBSA-FGTAOJJYSA-N
- SMILES: O(C1C=CC2C(=CC(OC=2C=1)=O)C)[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1NC(=O)C
Computed Properties
- Exact Mass: 379.127
- Monoisotopic Mass: 379.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Topological Polar Surface Area: 135A^2
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: Not determined
- Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 224-225°C
- Boiling Point: 732.2±60.0 °C at 760 mmHg
- Flash Point: 396.6±32.9 °C
- Solubility: Slightly soluble (6.8 g/l) (25 º C),
- PSA: 138.46000
- LogP: -0.18520
- Solubility: Not determined
- Vapor Pressure: 0.0±2.5 mmHg at 25°C
4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazard Category Code: 36/37/38
- Safety Instruction: 22-26-36
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | 117017-5MG |
4-Methylumbelliferyl 2-acetamido-2-deoxy-α-D-glucopyranoside, 98% |
80265-04-9 | 98% | 5MG |
¥ 1607 | 2022-04-26 | |
Biosynth | EM182013-50 mg |
4-Methylumbelliferyl 2-acetamido-2-deoxy-a-D-glucopyranoside |
80265-04-9 | 50mg |
$659.50 | 2023-01-05 | ||
Biosynth | EM182013-100 mg |
4-Methylumbelliferyl 2-acetamido-2-deoxy-a-D-glucopyranoside |
80265-04-9 | 100MG |
$1,065.00 | 2023-01-05 | ||
TRC | M333800-10mg |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside |
80265-04-9 | 10mg |
$ 219.00 | 2023-09-07 | ||
TRC | M333800-100mg |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside |
80265-04-9 | 100mg |
$ 1328.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-280449A-10 mg |
4-Methylumbelliferyl 2-acetamido-2-deoxy-a-D-glucopyranoside, |
80265-04-9 | ≥98% | 10mg |
¥1,730.00 | 2023-07-11 | |
Biosynth | EM182013-25 mg |
4-Methylumbelliferyl 2-acetamido-2-deoxy-a-D-glucopyranoside |
80265-04-9 | 25mg |
$366.00 | 2023-01-05 | ||
Chemenu | CM181955-1g |
4-Methylumbelliferyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside |
80265-04-9 | 95% | 1g |
$557 | 2021-06-15 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M276269-10mg |
4-Methylumbelliferyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside |
80265-04-9 | 10mg |
¥1,320.00 | 2021-05-28 | ||
AN HUI ZE SHENG Technology Co., Ltd. | M333800-5mg |
N-((2r,3r,4r,5s,6r)-4,5-dihydroxy-6-(hydroxymethyl)-2-((4-methyl-2-oxo-2h-chromen-7-yl)oxy)tetrahydro-2h-pyran-3-yl)acetamide |
80265-04-9 | 5mg |
¥840.00 | 2023-09-15 |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Related Literature
-
R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
-
Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
-
Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
-
Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
80265-04-9 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80265-04-9)4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside

Purity:99%
Quantity:10mg
Price ($):170.0